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Compound of Interest

Compound Name: Antileishmanial agent-23

Cat. No.: B15580981 Get Quote

Unable to Identify "Antileishmanial Agent-23"
Following a comprehensive search for a compound specifically designated "Antileishmanial
agent-23," it has been determined that this name does not correspond to a known or published

therapeutic agent in the scientific literature retrieved. The search yielded information on various

classes of compounds with antileishmanial activity, but none were identified by this specific

nomenclature.

The discovery and development of new treatments for leishmaniasis is an active area of

research.[1][2] Leishmaniasis is a parasitic disease with varying clinical manifestations,

including visceral, cutaneous, and mucocutaneous forms, caused by protozoa of the genus

Leishmania.[1] The current therapeutic options are limited and face challenges such as drug

resistance, toxicity, and high cost, underscoring the urgent need for novel, effective, and safer

drugs.[1][3]

Research efforts have focused on diverse chemical scaffolds to identify new antileishmanial

leads. These include:

Tetrahydroindazoles and Pyrazolo[3,4-c]pyrimidines: These compounds have shown potent

activity against Leishmania donovani by targeting the parasite's Hsp90 protein.[1]

Halogen-rich Salicylanilides: Certain compounds in this class have demonstrated significant

antileishmanial activity against L. donovani amastigotes in vitro and have shown efficacy in

animal models.[4]
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GNF6702: This agent, identified through phenotypic screening, exhibits broad-spectrum

activity against kinetoplastid parasites by selectively inhibiting the parasite proteasome.[5]

Benzothiadiazine-1,1-dioxide Analogues: Derivatives of this scaffold have been synthesized

and evaluated for their in vitro activity against different Leishmania species.[3]

Due to the lack of specific information on "Antileishmanial agent-23," it is not possible to

provide a detailed technical guide on its discovery, synthesis, and mechanism of action as

requested. To proceed with generating the requested in-depth report, please provide an

alternative name, chemical structure, or a reference to a relevant publication for the compound

of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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